Cas no 1261766-91-9 (Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate)

• Product Name: Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate
• CAS No: 1261766-91-9
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• CID: 4987132
• Update Time: 2025-06-14

Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate

• Inchi： 1S/C14H9ClF3NO3/c1-21-13(20)8-6-10(12(15)19-7-8)9-4-2-3-5-11(9)22-14(16,17)18/h2-7H,1H3
• InChI Key： SYJXDTSMYSRPAC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(=O)OC)=CN=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• XLogP3: 4.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate

Comprehensive Overview of Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261766-91-9)

Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261766-91-9) is a specialized nicotinate derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, featuring a chloro-substituted pyridine core and a trifluoromethoxyphenyl moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated compounds and their role in drug discovery has positioned Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate as a compound of high relevance. Researchers are increasingly exploring its potential in central nervous system (CNS) therapeutics and metabolic disorder treatments, aligning with current trends in precision medicine. The trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, key factors in optimizing drug candidates.

From a synthetic chemistry perspective, CAS No. 1261766-91-9 is often utilized in cross-coupling reactions and palladium-catalyzed transformations. Its chloro and ester functionalities provide versatile handles for further derivatization, making it a preferred choice for constructing complex molecular architectures. Recent publications highlight its use in developing kinase inhibitors and G-protein-coupled receptor (GPCR) ligands, addressing unmet medical needs in oncology and inflammation.

Environmental and regulatory considerations are also critical when discussing Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate. The compound's fluorine content has drawn attention due to the pharmaceutical industry's focus on sustainable fluorination methods. Innovations in green chemistry aim to reduce the ecological footprint of such syntheses, resonating with global ESG (Environmental, Social, and Governance) initiatives.

In agrochemical applications, this nicotinate derivative shows promise as a precursor for crop protection agents. Its structural motifs are being investigated for pest resistance management, particularly in combating herbicide-resistant weeds—a pressing challenge in modern agriculture. The trifluoromethoxy group contributes to improved bioavailability and target specificity, aligning with the demand for next-generation agrochemicals.

Analytical characterization of CAS No. 1261766-91-9 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure high purity and batch-to-batch consistency, which are essential for research reproducibility. The compound's spectral data and chromatographic profiles are well-documented in scientific literature, facilitating its adoption in diverse projects.

Market trends indicate rising demand for Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate, driven by expanding R&D investments in small-molecule therapeutics and agrochemical innovation. Suppliers emphasize scalable synthesis and cost-effective production to meet industrial requirements. Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets, accelerating discovery pipelines.

In summary, Methyl 6-chloro-5-(2-(trifluoromethoxy)phenyl)nicotinate (CAS No. 1261766-91-9) represents a multifaceted compound with broad utility across life sciences. Its integration into drug discovery, material science, and sustainable agriculture underscores its importance in contemporary research. As scientific inquiry advances, this compound is poised to play a pivotal role in addressing complex challenges in health and environmental sustainability.